Cas no 1804084-86-3 (3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one
• CAS No: 1804084-86-3
• MF: C₁₀H₉BrF₂O₂S
• MW: 311.14306807518
• CID: 4976010
• Update Time: 2025-05-19

3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one

• Inchi： 1S/C10H9BrF2O2S/c11-5-4-7(14)6-2-1-3-8(16)9(6)15-10(12)13/h1-3,10,16H,4-5H2
• InChI Key： BLDMSNKSASMCEX-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C=1OC(F)F)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 3.4
• Topological Polar Surface Area: 27.3

Additional information on 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one

Introduction to 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one (CAS No. 1804084-86-3)

3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one, with the CAS number 1804084-86-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo group, a difluoromethoxy moiety, and a mercapto group, which collectively contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one has been reported in several recent studies, highlighting its versatility and the potential for further chemical modifications. The difluoromethoxy group, in particular, has been shown to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the presence of the mercapto group introduces redox-active properties, which can be exploited for various therapeutic purposes.

In terms of its biological activity, 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one has demonstrated promising results in preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases and oxidative stress-related conditions. Furthermore, preliminary studies have indicated that it may have antitumor effects, particularly against certain types of cancer cells.

The mechanism of action of 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one is not yet fully understood, but it is believed to involve multiple pathways. The mercapto group is thought to play a crucial role in modulating redox balance within cells, while the bromo and difluoromethoxy groups may contribute to interactions with specific protein targets. Recent studies have suggested that this compound may inhibit key enzymes involved in inflammation and cancer progression, such as COX-2 and MAPK.

In addition to its potential therapeutic applications, 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one has also been explored as a tool compound in chemical biology research. Its unique structure allows it to serve as a valuable probe for studying cellular processes and signaling pathways. For instance, it has been used to investigate the role of redox signaling in cellular responses to oxidative stress and inflammation.

The safety profile of 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its safety and efficacy in humans.

In conclusion, 3-Bromo-1-(2-(difluoromethoxy)-3-mercaptophenyl)propan-1-one (CAS No. 1804084-86-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.